BLU-554
BLU-554
BLU-554, also known as Fisogatinib, is a fibroblast growth factor receptor 4 (FGFR4) inhibitor potentially for the treatment of hepatocellular carcinoma and cholangiocarcinoma.
Brand Name:
Vulcanchem
CAS No.:
1707289-21-1
VCID:
VC0521548
InChI:
InChI=1S/C24H24Cl2N4O4/c1-4-20(31)28-16-7-8-34-12-17(16)30-24-27-11-14-9-13(5-6-15(14)29-24)21-22(25)18(32-2)10-19(33-3)23(21)26/h4-6,9-11,16-17H,1,7-8,12H2,2-3H3,(H,28,31)(H,27,29,30)/t16-,17+/m0/s1
SMILES:
COC1=CC(=C(C(=C1Cl)C2=CC3=CN=C(N=C3C=C2)NC4COCCC4NC(=O)C=C)Cl)OC
Molecular Formula:
C24H24Cl2N4O4
Molecular Weight:
503.38
BLU-554
CAS No.: 1707289-21-1
Inhibitors
VCID: VC0521548
Molecular Formula: C24H24Cl2N4O4
Molecular Weight: 503.38
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1707289-21-1 |
---|---|
Product Name | BLU-554 |
Molecular Formula | C24H24Cl2N4O4 |
Molecular Weight | 503.38 |
IUPAC Name | N-[(3S,4S)-3-[[6-(2,6-dichloro-3,5-dimethoxyphenyl)quinazolin-2-yl]amino]oxan-4-yl]prop-2-enamide |
Standard InChI | InChI=1S/C24H24Cl2N4O4/c1-4-20(31)28-16-7-8-34-12-17(16)30-24-27-11-14-9-13(5-6-15(14)29-24)21-22(25)18(32-2)10-19(33-3)23(21)26/h4-6,9-11,16-17H,1,7-8,12H2,2-3H3,(H,28,31)(H,27,29,30)/t16-,17+/m0/s1 |
Standard InChIKey | MGZKYOAQVGSSGC-DLBZAZTESA-N |
SMILES | COC1=CC(=C(C(=C1Cl)C2=CC3=CN=C(N=C3C=C2)NC4COCCC4NC(=O)C=C)Cl)OC |
Appearance | Solid powder |
Description | BLU-554, also known as Fisogatinib, is a fibroblast growth factor receptor 4 (FGFR4) inhibitor potentially for the treatment of hepatocellular carcinoma and cholangiocarcinoma. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | BLU-554; BLU 554; BLU554, Fisogatinib |
PubChem Compound | 91885617 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume